Cas no 637354-25-7 (Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl)-)

• Product Name: Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl)-
• CAS No: 637354-25-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 1657259
• PubChem ID: 46909855
• Update Time: 2025-05-19

Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl)-
• 2-(Methylsulfonyl)-4-(3-pyridinyl)pyrimidine
• 2-(methylsulfonyl)-4-(pyridin-3-yl)pyrimidine
• 2-(methylsulfonyl)-4-(3-pyridyl)pyrimidine
• SCHEMBL3572760
• DB-329458
• YOORFANBYYVNMQ-UHFFFAOYSA-N
• 2-Methanesulfonyl-4-pyridin-3-yl-pyrimidine
• 2-(Methylsulfonyl)-4-(pyridin-3-yl) pyriMidine
• BCP23861
• 2-methylsulfonyl-4-pyridin-3-ylpyrimidine
• 2-mesyl-4-(3-pyridyl)pyrimidine
• 2-methylsulfonyl-4-(pyridin-3-yl)pyrimidine
• 637354-25-7

• Inchi： 1S/C10H9N3O2S/c1-16(14,15)10-12-6-4-9(13-10)8-3-2-5-11-7-8/h2-7H,1H3
• InChI Key： YOORFANBYYVNMQ-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=C(C2C=NC=CC=2)N=1)(=O)=O

Computed Properties

• Exact Mass: 235.04167
• Monoisotopic Mass: 235.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 72.81

Additional information on Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl)-

Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) and CAS No. 637354-25-7: A Comprehensive Overview

Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl), identified by the CAS number 637354-25-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both a methylsulfonyl group and a pyridinyl moiety imparts distinct chemical properties that make it a versatile intermediate in the synthesis of various biologically active molecules.

The compound's structure consists of a pyrimidine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is functionalized with a methylsulfonyl group at the 2-position and a 3-pyridinyl substituent at the 4-position. The methylsulfonyl group, characterized by the formula -SO₂-CH₃, introduces a polar and electron-withdrawing nature to the molecule, enhancing its reactivity in various chemical transformations. On the other hand, the pyridinyl group, derived from pyridine, contributes to the compound's solubility in polar solvents and its ability to participate in hydrogen bonding interactions.

In recent years, Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of novel therapeutic agents targeting various diseases. One of the most promising areas of research involves its application in anticancer drug development. The compound's ability to interfere with key enzymatic pathways involved in cell proliferation and survival makes it an attractive candidate for designing new chemotherapeutic agents.

Recent studies have demonstrated that derivatives of Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) exhibit significant inhibitory activity against several cancer cell lines. For instance, researchers have reported the synthesis of a series of pyrimidine-based inhibitors that target tyrosine kinases, which are overexpressed in many types of cancer. These inhibitors have shown promising results in preclinical studies, indicating their potential as effective anticancer drugs. The methylsulfonyl group plays a crucial role in enhancing the binding affinity of these inhibitors to their target enzymes, thereby improving their therapeutic efficacy.

The pyridinyl moiety in Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) also contributes to its biological activity. This group can interact with biological targets through hydrogen bonding and other non-covalent interactions, which are essential for achieving high selectivity and potency. Furthermore, the presence of both functional groups allows for further chemical modifications, enabling the design of more sophisticated drug candidates with tailored pharmacological properties.

Another area where Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) has shown promise is in the development of antiviral agents. The compound's structural features make it an excellent candidate for inhibiting viral enzymes such as proteases and polymerases. Recent research has focused on designing derivatives that can effectively block viral replication by interfering with critical steps in the viral life cycle. The methylsulfonyl group has been found to enhance the stability and binding affinity of these antiviral agents to their target enzymes, leading to improved therapeutic outcomes.

In addition to its applications in oncology and virology, Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) has also been explored for its potential in treating inflammatory diseases. The compound's ability to modulate inflammatory pathways has been investigated by several research groups. By targeting key inflammatory mediators and enzymes, derivatives of this compound have shown promise in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyrimidines followed by sulfonylation and coupling reactions with pyridine derivatives. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and minimize byproduct formation.

The chemical properties of Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl) make it a valuable intermediate in various chemical transformations. Its reactivity towards nucleophiles and electrophiles allows for diverse functionalization strategies, enabling the synthesis of complex molecular architectures. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel drug candidates with tailored biological activities.

In conclusion, Pyrimidine, 2-(methylsulfonyl)-4-(3-pyridinyl), identified by CAS number 637354-25-7, is a versatile compound with significant potential applications in pharmaceutical chemistry. Its unique structural features have led to extensive research into its use as a building block for developing new therapeutic agents targeting various diseases. The compound's ability to modulate biological pathways makes it an attractive candidate for designing innovative drugs with improved efficacy and selectivity.